Cas no 163359-11-3 (3-Pyridineacetonitrile,a-methyl-)

3-Pyridineacetonitrile,a-methyl- structure
163359-11-3 structure
Product Name:3-Pyridineacetonitrile,a-methyl-
CAS No:163359-11-3
MF:C8H8N2
MW:132.162521362305
CID:110214
PubChem ID:14939787
Update Time:2025-04-18

3-Pyridineacetonitrile,a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridineacetonitrile,a-methyl-
    • 3-Pyridineacetonitrile,alpha-methyl-(9CI)
    • 163359-11-3
    • 2-(pyridin-3-yl)propanenitrile
    • EN300-77879
    • AKOS009459971
    • SCHEMBL9314550
    • 2-pyridin-3-ylpropanenitrile
    • Inchi: 1S/C8H8N2/c1-7(5-9)8-3-2-4-10-6-8/h2-4,6-7H,1H3
    • InChI Key: ZQCJRXRGAZPPQV-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1)C(C#N)C

Computed Properties

  • Exact Mass: 132.068748264g/mol
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 36.7Ų

3-Pyridineacetonitrile,a-methyl- Pricemore >>

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